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Compound of Interest

Compound Name: Dihexyl ether

Cat. No.: B091206

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic and physical
properties of dihexyl ether. The information is curated for professionals in research, science,
and drug development who require precise data for modeling, process design, and safety
assessments. This document summarizes key quantitative data, details relevant experimental
methodologies, and provides visualizations to clarify complex processes.

Core Thermodynamic and Physical Properties

Dihexyl ether, a colorless liquid with the chemical formula C12H260, is characterized by its low
volatility and miscibility with many organic solvents.[1] A summary of its key physical and
thermodynamic properties is presented below.

Physical Properties of Dihexyl Ether
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Property Value Conditions
Molecular Weight 186.33 g/mol

Boiling Point 228-229 °C at 1 atm[2]
Melting Point -43 °C [3]

Density 0.793 g/mL at 25 °C[2]
Refractive Index 1.4204 at 20°C (n20/D)[4]
Vapor Pressure 0.0461 mmHg at 25 °CJ[5]

Flash Point 78 °C Closed cup[4]

Thermodynamic Properties of Dihexyl Ether

Property Value Conditions
Critical Temperature (Tc) 665+ 7 K
Critical Pressure (Pc) 1.44 + 0.04 MPa

Note: Experimental data for the heat capacity and enthalpy of vaporization of dihexyl ether are
not readily available in the surveyed literature. However, general methods for their
determination are well-established and are described in the "Experimental Protocols" section.
For estimation purposes, data for structurally similar n-alkanes can be considered. The heat
capacity of liquid n-alkanes shows a predictable trend with chain length and temperature.[6][7]

Experimental Protocols

The accurate determination of thermodynamic properties is crucial for the reliable application of
chemical data. Below are detailed methodologies for key experiments relevant to the properties
of dihexyl ether.

Determination of Heat Capacity (Cp) by Calorimetry

The heat capacity of a liquid can be determined using various calorimetric techniques.
Adiabatic calorimetry and differential scanning calorimetry (DSC) are two common and

accurate methods.
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Methodology: Adiabatic Calorimetry

o Sample Preparation: A known mass of high-purity dihexyl ether is placed in a sealed
calorimetric vessel. The vessel is then placed within an adiabatic shield in a vacuum
chamber to minimize heat exchange with the surroundings.

e Heating: A precisely measured amount of electrical energy (Q) is supplied to the sample
through a heater, causing a small increase in temperature (AT).

o Temperature Measurement: The temperature of the sample is monitored with a high-
precision thermometer (e.g., a platinum resistance thermometer) before and after the energy
input.

o Data Analysis: The heat capacity of the sample is calculated from the energy input and the
temperature change, after accounting for the heat capacity of the calorimeter vessel (which
is determined in a separate calibration experiment). The heat capacity at constant pressure
(Cp) is given by the equation: Cp = (Q - Q_cal) / (m * AT) where Q_cal is the heat absorbed
by the calorimeter, and m is the mass of the sample.

Determination of Enthalpy of Vaporization (AHvap)
The enthalpy of vaporization can be determined calorimetrically or indirectly from vapor
pressure measurements at different temperatures using the Clausius-Clapeyron equation.

Methodology: Calorimetric Determination

e Apparatus: A vaporization calorimeter is used, which consists of a vessel containing the
liquid sample and a heater to induce vaporization. The vessel is housed within a
temperature-controlled jacket.

o Procedure: A known mass of dihexyl ether is introduced into the calorimeter. The sample is

heated to its boiling point at a constant pressure. A constant power is supplied to the heater
to maintain a steady rate of vaporization.

Measurement: The mass of the vaporized liquid is determined by condensing the vapor and
weighing the condensate or by measuring the change in mass of the calorimeter. The energy
supplied by the heater over a specific time is recorded.
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» Calculation: The molar enthalpy of vaporization is calculated by dividing the supplied energy
by the number of moles of the vaporized substance.

Determination of Vapor Pressure

For low-volatility liquids like dihexyl ether, static or dynamic methods can be employed to
measure vapor pressure.

Methodology: Static Method

o Apparatus: A static apparatus consists of a sample cell connected to a pressure-measuring
device (e.g., a capacitance diaphragm gauge) and a vacuum system. The temperature of the
sample cell is precisely controlled.

o Sample Preparation: A small amount of degassed dihexyl ether is introduced into the
sample cell. The cell is then evacuated to remove any residual air.

o Equilibration: The sample is brought to the desired temperature and allowed to equilibrate, at
which point the pressure in the cell becomes constant.

o Measurement: The equilibrium pressure, which is the vapor pressure of the liquid at that
temperature, is recorded. This process is repeated at various temperatures to obtain the
vapor pressure curve.

Visualizations

To aid in the understanding of the experimental workflows, the following diagrams are provided.
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Workflow for Calorimetric Determination of Enthalpy of Vaporization

Preparation

1. Prepare high-purity
dihexyl ether sample

2. Calibrate the
vaporization calorimeter

Expe;iment

3. Introduce a known mass
of dihexyl ether into the calorimeter

:

4. Heat the sample to its
boiling point at constant pressure

:

5. Supply constant power
to maintain steady vaporization

:

6. Collect and measure the
mass of the condensed vapor

Data Analysis

7. Record the energy supplied
and the mass of vaporized sample

:

8. Calculate the molar
enthalpy of vaporization

Click to download full resolution via product page

Caption: Workflow for the calorimetric determination of the enthalpy of vaporization.
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Workflow for Adiabatic Calorimetry for Heat Capacity Measurement

Setup

1. Place a known mass of
dihexyl ether in the calorimeter vessel

2. Seal the vessel and place it
in an adiabatic shield

Measu

ement

3. Evacuate the surrounding chamber

l

4. Measure the initial stable temperature (T_initial)

;

5. Supply a precisely measured
amount of electrical energy (Q)

;

6. Measure the final stable temperature (T_final)

Calcu

lation

7. Calculate the temperature change (AT = T_final - T_initial)

l

8. Account for the heat capacity of the calorimeter (Q_cal)

;

9. Calculate the heat capacity (Cp) of dihexyl ether

Click to download full resolution via product page

Caption: Workflow for determining heat capacity using adiabatic calorimetry.

© 2025 BenchChem. All rights reserved.

6/8

Tech Support


https://www.benchchem.com/product/b091206?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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